Cas no 30583-13-2 (Thiophenecarboxaldehyde)

Thiophenecarboxaldehyde structure

Product Name:Thiophenecarboxaldehyde

CAS No:30583-13-2

Molecular Formula:C₅H₄OS

Molecular Weight:112.14966

CID:293073

Thiophenecarboxaldehyde Properties

Names and Identifiers

- Thiophenecarboxaldehyde
- InChIKey： CNUDBTRUORMMPA-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H4OS/c6-4-5-2-1-3-7-5/h1-4H
- SMILES： O=CC1=CC=CS1

Computed Properties

Exact Mass: 111.99832

Experimental Properties

PSA: 17.07

Thiophenecarboxaldehyde Related Literature

1. Hierarchically porous bio-inspired films prepared by combining “breath figure” templating and selectively degradable block copolymer directed self-assembly†

Arthur Bertrand,Antoine Bousquet,Christine Lartigau-Dagron,Laurent Billon Chem. Commun., 2016,52, 9562-9565
2. Droplet-based lipid bilayer system integrated with microfluidic channels for solution exchange†

Ryuji Kawano,Toshihisa Osaki,Koki Kamiya Lab Chip, 2013,13, 1476-1481
3. Conversion of tetrahedral to octahedral structures upon solvent coordination: studies on the M[(OPPh2)(SePPh2)N]2 (M = Co, Ni) and [Ni{(OPPh2)(EPPh2)N}2(dmf)2] (E = S, Se) complexes†

Eleftherios Ferentinos,Dimitrios Maganas,Catherine P. Raptopoulou,Aris Terzis,Vassilis Psycharis,Neil Robertson,Panayotis Kyritsis Dalton Trans., 2011,40, 169-180
4. Front cover

Nanoscale, 2018,10, 20873-20873
5. Erratum

Analyst, 1910,35, 152-152
6. Control of molecular ordering in guanidinium-functionalized monolayer by carboxylate template molecules

Chem. Commun., 1997, 1357-1358
7. A real-time proximity querying algorithm for haptic-based molecular docking†

Georgios Iakovou,Steven Hayward,Stephen Laycock Faraday Discuss., 2014,169, 359-377
8. Size-effects in the chemical modification of carbon black nanoparticles with 4-nitroaniline

Janjira Panchompoo,Leigh Aldous,Richard G. Compton New J. Chem., 2010,34, 2643-2653
9. Insulated molecular wires: inhibiting orthogonal contacts in metal complex based molecular junctions†

Sören Bock,David C. Milan,Marie-Christine Oerthel,Michael S. Inkpen,Dmitry S. Yufit,Nicholas J. Long,Tim Albrecht,Simon J. Higgins,Martin R. Bryce,Richard J. Nichols,Colin J. Lambert,Paul J. Low Nanoscale, 2017,9, 9902-9912
10. Polysulfide-1-oxides react with peroxyl radicals as quickly as hindered phenolic antioxidants and do so by a surprising concerted homolytic substitution†

Jean-Philippe R. Chauvin,Evan A. Haidasz,Markus Griesser,Derek A. Pratt Chem. Sci., 2016,7, 6347-6356

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